Cas no 883546-13-2 (3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde)

• Product name: 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• CAS No: 883546-13-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496
• CID: 1067193
• PubChem ID: 6504231

3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2-morpholinoethoxy)benzaldehyde
• 3-methoxy-2-(2-morpholin-4-ylethoxy)benzaldehyde
• 3-Methoxy-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde
• 3-methoxy-2-[2-(4-morpholinyl)ethoxy]benzaldehyde
• 3-methoxy-2-[2-(4-morpholinyl)ethoxy]benzaldehyde(SALTDATA: HCl)
• 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• FT-0713025
• DTXSID50424712
• CS-0118902
• AKOS000104022
• 883546-13-2
• DB-027972

• MDL： MFCD08146601
• Inchi： InChI=1S/C14H19NO4/c1-17-13-4-2-3-12(11-16)14(13)19-10-7-15-5-8-18-9-6-15/h2-4,11H,5-10H2,1H3
• InChI Key： WWOLOKZLMZZKJY-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1OCCN2CCOCC2)C=O

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų
• XLogP3: 1

Experimental Properties

• PSA: 48.00000
• LogP: 1.15660

3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde

3-Methoxy-2-[2-(Morpholin-4-yl)ethoxy]benzaldehyde: A Comprehensive Overview

3-Methoxy-2-[2-(Morpholin-4-yl)ethoxy]benzaldehyde, a compound identified by the CAS Registry Number 883546-13-2, is an organic chemical with a unique structure and diverse applications. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety with specific substituents. The molecule's structure includes a methoxy group at the 3-position and a morpholinoethoxy group at the 2-position, which contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and oxidation processes. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for its preparation, reducing production costs and enhancing purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, making this compound more accessible for industrial and research purposes.

One of the most significant applications of 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde lies in the field of pharmacology. The compound has been investigated as a potential lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its morpholine moiety is known to enhance bioavailability and stability, making it an attractive candidate for medicinal chemists. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are implicated in cellular signaling pathways associated with cancer progression.

In addition to its pharmacological applications, 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde has also found utility in materials science. The compound's aromatic aldehyde group can participate in cross-coupling reactions, enabling its incorporation into advanced materials such as polymers and nanoparticles. For example, researchers have utilized this compound as a building block for constructing stimuli-responsive polymers that exhibit pH-sensitive or temperature-sensitive properties. These materials hold promise for applications in drug delivery systems and sensors.

The environmental impact of 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde has also been a topic of interest. Studies have shown that the compound undergoes biodegradation under specific conditions, suggesting that it may not persist long-term in natural environments. However, further research is required to fully understand its ecological fate and potential risks to aquatic organisms. Regulatory agencies are increasingly emphasizing the need for green chemistry practices to minimize the environmental footprint of chemical compounds like this one.

From a structural perspective, 3-methoxy-2-[2-(morpholin-4-yl)ethoxy]benzaldehyde exhibits interesting electronic properties due to the electron-donating methoxy group and the electron-withdrawing aldehyde group. These opposing effects create a dynamic interplay that influences the molecule's reactivity in various chemical transformations. Computational chemistry tools, such as density functional theory (DFT), have been employed to model the electronic structure of this compound, providing insights into its bonding characteristics and reactivity patterns.

In conclusion, 3-methoxy-2-[2-(morpholin-4-y1)ethoxy]benzaldehyde is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in science and industry is likely to expand further.